molecular formula C14H17ClO B8395128 1-(4-Chlorophenyl)-3-cyclopentylpropan-1-one

1-(4-Chlorophenyl)-3-cyclopentylpropan-1-one

Cat. No.: B8395128
M. Wt: 236.73 g/mol
InChI Key: SOWQNBFLAFMYDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Chlorophenyl)-3-cyclopentylpropan-1-one is a useful research compound. Its molecular formula is C14H17ClO and its molecular weight is 236.73 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H17ClO

Molecular Weight

236.73 g/mol

IUPAC Name

1-(4-chlorophenyl)-3-cyclopentylpropan-1-one

InChI

InChI=1S/C14H17ClO/c15-13-8-6-12(7-9-13)14(16)10-5-11-3-1-2-4-11/h6-9,11H,1-5,10H2

InChI Key

SOWQNBFLAFMYDN-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)CCC(=O)C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Aluminum chloride (4.979 g, 37.34 mmol) was added in small portions to a solution of 3-cyclopentylpropionyl chloride (3 g, 18.67 mmol) in 1,2-dichloroethane (100 mL) cooled to 0° C. After 15 min., chlorobenzene (6.304 g, 56.01 mmol) was added. The reaction mixture was stirred at 0° C. for 1 h and at room temperature for 48 h. It was then poured into a mixture of ice and water. The product was extracted with ethyl acetate. The organic layers were washed with saturated solution of sodium bicarbonate (1×30 mL), brine (1×20 mL) and dried over anhydrous magnesium sulfate. The solids were then filtered off, and the filtrate was concentrated in vacuo. Purification of the crude residue by flash chromatography (Biotage system, KP-Sil™ 32–63 μm, 60 Å silica gel) eluting with hexanes yielded 1-(4-chloro-phenyl)-3-cyclopentyl-propan-1-one (1.12 g, 25%) as yellow oil.
Quantity
4.979 g
Type
reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
6.304 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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